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Compound of Interest

Compound Name: 3-Cyano-6-isopropylchromone

Cat. No.: B119864

A Comparative Guide to the Characterization of
3-Cyano-6-isopropylchromone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the characterization data for 3-Cyano-6-
isopropylchromone (CAS No. 50743-32-3), a key intermediate in pharmaceutical synthesis.
[1] In the absence of a formal inter-laboratory study, this document collates and compares data
from various suppliers to offer a baseline for researchers.

Physicochemical and Purity Data Comparison

3-Cyano-6-isopropylchromone is typically supplied as a white to light yellow powder or
crystalline solid.[2] The following table summarizes the physicochemical properties and purity
specifications from different sources.
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Parameter Source A Source B Source C
Purity >98% (GC) >98%][3] 299%[4]
Melting Point 117.0to 121.0 °C[2] 119 °C 117.0to 121.0 °C[2]
Molecular Formula C13H11NO2[3] C13H11NO2[3] C13H11NO2[2]
Molecular Weight 213.24 213[3] 213.23[2]

White to Light yellow White to Light yellow
Appearance N/A

powder to crystal powder to crystal[2]

Spectroscopic Data Comparison

Spectroscopic analysis is crucial for confirming the structural integrity of 3-Cyano-6-
isopropylchromone. While raw spectra are not publicly available from suppliers, the expected
spectral characteristics are summarized below.[5]

Technique Expected Peaks / Signhals

FT-IR ~2220 cm~1 (C=N stretch)[5]

0 6.8-8.2 ppm (aromatic protons), 6 1.2-1.4
1H NMR . _
ppm (isopropyl methyl split)[5]

13C NMR ~180 ppm (carbonyl), ~115 ppm (cyano)[5]

Molecular ion [M+H]* matching theoretical mass

Mass Spectrometry (x0.001 Da)[5]
+0. a

Experimental Protocols

Detailed experimental protocols for the key characterization techniques are provided below.
These are generalized methods based on standard practices for chromone derivatives.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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A general reverse-phase HPLC method can be used for purity assessment of chromone

derivatives.[6]

Column: C18, 5 um particle size.

Mobile Phase: A gradient of 0.5% (v/v) acetic acid in water (A) and acetonitrile (B).[6]

Flow Rate: 1 mL/min.[6]

Detection: UV at a specified wavelength (e.g., 330 nm).[6]

Sample Preparation: Dissolve a known concentration of 3-Cyano-6-isopropylchromone in
acetonitrile.[6]

Analysis: The purity is determined by the area percentage of the principal peak.

Structural Confirmation by NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent
(e.g., CDCIs or DMSO-ds).

1H NMR: Acquire the spectrum to observe the chemical shifts and splitting patterns of the
aromatic and isopropy! protons.[5]

13C NMR: Acquire the spectrum to identify the carbon signals, particularly the characteristic
carbonyl and cyano resonances.[5]

Structural Confirmation by FT-IR Spectroscopy

Sample Preparation: Prepare a KBr pellet containing a small amount of the compound or
analyze as a solid using an ATR accessory.

Analysis: Acquire the infrared spectrum and identify the characteristic absorption band of the
nitrile group (C=N) around 2220 cm~1.[5]

Molecular Weight Confirmation by Mass Spectrometry

lonization: Use a suitable ionization technique, such as electrospray ionization (ESI).
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» Analysis: Acquire the mass spectrum in positive ion mode to observe the protonated
molecular ion [M+H]*. High-resolution mass spectrometry (HRMS) is recommended for

accurate mass determination.[5]

Visualizations

The following diagrams illustrate the general workflow for chemical characterization and the
role of 3-Cyano-6-isopropylchromone in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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